![molecular formula C9H9FO2 B3022674 Methyl 3-fluoro-4-methylbenzoate CAS No. 87808-48-8](/img/structure/B3022674.png)
Methyl 3-fluoro-4-methylbenzoate
Overview
Description
Methyl 3-fluoro-4-methylbenzoate (MFM) is an organic compound that is composed of a methyl group, a fluoro group, and a methylbenzoate group. It is a colorless, odorless, and slightly soluble in water. MFM has a wide range of applications in the chemical and pharmaceutical industries, and is also used in various scientific research applications.
Scientific Research Applications
1. Fluorescent Sensing and Bio-Imaging
Methyl 3-fluoro-4-methylbenzoate derivatives are utilized in the development of fluorescent sensors for detecting specific ions. For example, a study by Ye et al. (2014) describes the synthesis of a fluorogenic chemosensor based on o-aminophenol and methyl 3,5-bis((E)-(2-hydroxyphenylimino)methyl)-4-hydroxybenzoate. This sensor exhibits high selectivity and sensitivity for Al3+ ions and can be used for bio-imaging fluorescent probe applications in human cervical HeLa cancer cell lines (Ye et al., 2014).
2. Pharmaceutical and Cosmetic Applications
Sharfalddin et al. (2020) investigated the single crystal X-ray structure of methyl 4-hydroxybenzoate (methyl paraben), a common anti-microbial agent used in cosmetics, personal-care products, and as a food preservative. The study explored intermolecular interactions and crystal packing, providing insights into its pharmaceutical and cosmetic applications (Sharfalddin et al., 2020).
3. Diuretic Drug Research
Kravchenko (2018) explored 1,2,4-Triazole derivatives, which include this compound derivatives, for their potential as diuretic drugs. The study synthesized new compounds and evaluated their bioactivity, revealing both diuretic and antidiuretic effects (Kravchenko, 2018).
4. Materials Science and CO₂ Adsorption
Takahashi et al. (2014) described the synthesis of coordination polymers using m-fluorobenzoate and related compounds. These polymers exhibit properties relevant to materials science, such as CO2 adsorption, which is significant for environmental applications (Takahashi et al., 2014).
5. Synthesis Optimization for Chemical Industry
Jian-zhong (2010) presented an optimization method for synthesizing Methyl 2-amino-5-fluorobenzoate, highlighting the importance of this compound derivatives in industrial chemical synthesis (Jian-zhong, 2010).
6. Thermodynamic Analysis in Chemistry
Ahmed (2016) conducted thermal analysis of binary mixtures of laterally substituted azo/ester isomers, including this compound. This research is crucial in understanding the thermodynamic behavior of these compounds in various applications (Ahmed, 2016).
7. Catalytic Applications in Chemical Reactions
Yang et al. (2015) designed a fluoro-functionalized polymeric N-heterocyclic carbene-zinc complex involving this compound derivatives. This complex demonstrated efficiency in catalyzing the formylation and methylation of amines using CO2, highlighting its significance in green chemistry (Yang et al., 2015).
Properties
IUPAC Name |
methyl 3-fluoro-4-methylbenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FO2/c1-6-3-4-7(5-8(6)10)9(11)12-2/h3-5H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAFFOVQBMRBRCS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)OC)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30597014 | |
Record name | Methyl 3-fluoro-4-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30597014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
87808-48-8 | |
Record name | Methyl 3-fluoro-4-methylbenzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30597014 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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